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Compound of Interest

Compound Name: Uzansertib

Cat. No.: B10819291

Essential Safety and Handling Guide for
Uzansertib

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT
PROFESSIONALS

This guide provides critical safety and logistical information for the handling and disposal of
Uzansertib (also known as INCB053914), a potent, ATP-competitive pan-PIM kinase inhibitor.
The following procedures are designed to ensure the safety of laboratory personnel and to
provide a clear operational plan for the use of this compound in a research setting.

Personal Protective Equipment (PPE)

Given that Uzansertib is a potent kinase inhibitor used in cancer research, it should be
handled as a hazardous compound. The following personal protective equipment is mandatory
to prevent skin contact, inhalation, and ingestion.
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PPE Category Item Specifications

Two pairs of powder-free nitrile
gloves should be worn.[1][2]
The outer glove should be

Hand Protection Nitrile Gloves removed immediately after
handling the compound and
the inner glove upon leaving
the work area.

A disposable, solid-front gown
Body Protection Laboratory Coat with long sleeves and tight-

fitting cuffs is required.[3]

Chemical splash goggles are
Eye Protection Safety Goggles mandatory to protect against

accidental splashes.

An N95 respirator or higher

should be used when handling
Respiratory Protection N95 Respirator the powdered form of

Uzansertib or when there is a

risk of aerosol generation.[1]

Operational Plan: Handling and Storage

Proper handling and storage procedures are critical to maintain the integrity of Uzansertib and
to ensure a safe laboratory environment.

Receiving and Storage

e Upon receipt, inspect the container for any damage or leakage.
» Uzansertib powder should be stored at -20°C for long-term stability.[4]

o Stock solutions, typically prepared in DMSO, should be stored at -80°C.[4]

Preparation of Solutions
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All manipulations of powdered Uzansertib must be conducted in a certified chemical fume
hood or a biological safety cabinet to minimize inhalation risk.

When preparing solutions, use the appropriate solvent (e.g., DMSO) and ensure the final
concentration is suitable for the intended experiment. For in vivo studies in mice, the
concentration of DMSO should generally be kept below 10%.[4]

Spills and Decontamination

In the event of a spill, the area should be immediately secured.

For small spills (<5 mL), trained personnel wearing appropriate PPE should absorb the spill
with an inert material, clean the area with a suitable decontaminating agent, and dispose of
all materials as hazardous waste.[1]

For larger spills, evacuate the area and follow established institutional procedures for
hazardous material spills.[1]

Disposal Plan

All waste materials contaminated with Uzansertib must be treated as hazardous waste.

Waste Type Disposal Procedure

Contaminated consumables (e.g., pipette tips,
) tubes, gloves, gowns) must be placed in a
Solid Waste
clearly labeled, sealed hazardous waste

container.

Unused solutions and contaminated solvents
Liquid Waste should be collected in a designated, sealed

hazardous waste container.

Needles and other sharps contaminated with
Sharps Uzansertib must be disposed of in a designated

sharps container for hazardous materials.
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All hazardous waste must be disposed of through the institution's environmental health and
safety office, following all local, state, and federal regulations.[1]

PIM Kinase Signaling Pathway

Uzansertib is a pan-inhibitor of PIM kinases (PIM1, PIM2, and PIM3), which are key regulators
of cell survival and proliferation.[4][5] The diagram below illustrates the central role of PIM
kinases in oncogenic signaling pathways.
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Caption: PIM Kinase Signaling Pathway and Inhibition by Uzansertib.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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